Cas no 93349-94-1 (Methyl 5-(o-tolyl)nicotinate)
Methyl 5-(o-tolyl)nicotinate structure
Product Name:Methyl 5-(o-tolyl)nicotinate
CAS No:93349-94-1
MF:C14H13NO2
MW:227.258523702621
CID:1031160
PubChem ID:20099864
Update Time:2025-04-20
Methyl 5-(o-tolyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(o-tolyl)nicotinate
- METHYL 5-(2-METHYLPHENYL)NICOTINATE
- methyl 5-(2-methylphenyl)pyridine-3-carboxylate
- Methyl 5-(o-tolyl)nicotite
- methyl 5-o-tolylpyridine-3-carboxylate
- AKOS004116612
- DTXSID30602430
- 93349-94-1
- BB 0258747
- Methyl5-(o-tolyl)nicotinate
- DB-265486
- 3-Pyridinecarboxylic acid, 5-(2-methylphenyl)-, methyl ester
- ALBB-036809
-
- MDL: MFCD06802204
- Inchi: 1S/C14H13NO2/c1-10-5-3-4-6-13(10)11-7-12(9-15-8-11)14(16)17-2/h3-9H,1-2H3
- InChI Key: NTPAMELXHNNWIA-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=CC(=C1)C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 227.094628657g/mol
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2Ų
Methyl 5-(o-tolyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126490-1g |
methyl 5-(o-tolyl)nicotinate |
93349-94-1 | 95% | 1g |
$289 | 2021-08-05 | |
| Alichem | A029206875-1g |
Methyl 5-(o-tolyl)nicotinate |
93349-94-1 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM126490-1g |
methyl 5-(o-tolyl)nicotinate |
93349-94-1 | 95% | 1g |
$289 | 2023-02-18 | |
| Fluorochem | 039676-1g |
Methyl 5-(2-methylphenyl)nicotinate |
93349-94-1 | 95% | 1g |
£305.00 | 2022-03-01 | |
| A2B Chem LLC | AI62344-1g |
Methyl 5-(o-tolyl)nicotinate |
93349-94-1 | 1g |
$325.00 | 2024-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749556-1g |
Methyl 5-(o-tolyl)nicotinate |
93349-94-1 | 98% | 1g |
¥3322.00 | 2024-04-24 | |
| 1PlusChem | 1P00II08-1g |
3-Pyridinecarboxylic acid, 5-(2-methylphenyl)-, methyl ester |
93349-94-1 | 1g |
$339.00 | 2025-03-01 | ||
| Crysdot LLC | CD11010509-1g |
Methyl 5-(o-tolyl)nicotinate |
93349-94-1 | 95+% | 1g |
$306 | 2024-07-19 |
Methyl 5-(o-tolyl)nicotinate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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